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Compound of Interest

Compound Name:

Sodium (2-

sulfonatoethyl)methanethiosulfona

te

Cat. No.: B013883 Get Quote

Essential Safety and Handling for Sodium (2-
sulfonatoethyl)methanethiosulfonate
This document provides immediate safety, operational, and disposal guidance for laboratory

personnel handling Sodium (2-sulfonatoethyl)methanethiosulfonate (MTSES). The

following procedures are designed to ensure the safe handling of this chemical for research

and development applications.

Immediate Safety and Logistical Information
Sodium (2-sulfonatoethyl)methanethiosulfonate is a thiol-reactive compound that requires

careful handling.[1][2][3] Key hazards include skin irritation, serious eye irritation, and potential

respiratory irritation.[4][5] It is considered potentially harmful, and contact with skin, eyes, and

clothing should be strictly avoided.[1][4] The compound is hygroscopic and hydrolyzes in water;

therefore, it must be stored in a desiccated environment at -20°C.[1][2][6]

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is mandatory to prevent exposure. All personnel must be

trained on the proper use and removal of their PPE.
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PPE Category Recommended Equipment Rationale & Citation

Eye and Face Protection
Chemical safety goggles or

glasses.

Protects against splashes and

dust, preventing serious eye

irritation.[4][5][7]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[4][7][8] Gloves must

be inspected before use and

disposed of properly after

handling.[7][8]

Body Protection Laboratory coat.

Protects skin from accidental

contact.[4] Contaminated

clothing should be removed

immediately and washed

before reuse.[4][5]

Respiratory Protection

Use only in a well-ventilated

area or a certified chemical

fume hood.

Minimizes the risk of inhaling

dust or aerosols, which may

cause respiratory irritation.[4]

[8]

Operational Plan: Step-by-Step Handling Protocol
1. Storage and Preparation:

Store the solid compound in a tightly-closed container, desiccated at -20°C.[1][2][6]

Before opening, allow the vial to warm to room temperature to prevent condensation.[2][6]

Work should be conducted in a well-ventilated area or a chemical fume hood to minimize

inhalation exposure.[4]

2. Solution Preparation:

MTSES is soluble in water and DMSO.[1][9]
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Aqueous Solutions: Due to a short half-life of approximately 20 minutes at pH 7.5, aqueous

solutions should be prepared immediately before use.[1][6]

DMSO Solutions: Solutions prepared in anhydrous DMSO are stable for up to 3 months

when stored frozen at -20°C.[1]

A typical experimental concentration is 10mM, applied for 1 to 5 minutes.[1][2]

3. First Aid Procedures:

If on skin: Immediately wash the affected area with plenty of soap and water for at least 15

minutes.[1][4] Seek medical advice if skin irritation occurs.[4][5]

If in eyes: Rinse cautiously with water for several minutes.[4][5] Remove contact lenses if

present and easy to do, and continue rinsing.[4][5] Seek medical attention if irritation

persists.[4][5]

If inhaled: Move the individual to fresh air and seek medical advice.[1][4][5]

If swallowed: Do not induce vomiting.[5] Rinse the mouth with water and seek immediate

medical advice.[1][8]

Disposal Plan
All waste materials, including the chemical, contaminated consumables (e.g., pipette tips,

gloves), and containers, must be disposed of in accordance with local, state, and federal

regulations.

Collect waste in a suitable, closed container labeled for chemical waste.[8]

Dispose of the contents and container at an approved waste disposal plant.[4][5]

Do not allow the product to enter drains or waterways.[4]

Quantitative Data Summary
The following table summarizes key quantitative properties of Sodium (2-
sulfonatoethyl)methanethiosulfonate.
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Property Value Source(s)

Molecular Weight 242.21 g/mol [1][9]

Purity >95% [1][4]

Appearance White Solid [1][9]

Solubility Soluble in DMSO and water. [1][3][9]

- DMF: 20 mg/ml [3]

- DMSO: 20 mg/ml [3]

- PBS (pH 7.2): 10 mg/ml [3]

Stability

Solid: Stable for one year

when stored desiccated at

-20°C.

[1]

Aqueous Solution: Hydrolyzes

with a half-life of ~20 minutes

at pH 7.5.

[1][6]

DMSO Solution: Stable for 3

months when stored at -20°C.
[1]

Experimental Protocol Context
The safety data sheets reviewed indicate that MTSES is a sulfhydryl-reactive compound used

to study the structure and function of proteins, particularly by modifying cysteine residues in ion

channels and transporters.[1][2][3] These documents reference its application in scientific

literature but do not provide detailed, step-by-step experimental methodologies. For specific

protocols, researchers should consult peer-reviewed publications in their field of study.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling Sodium (2-
sulfonatoethyl)methanethiosulfonate from receipt to disposal.
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Caption: Workflow for the safe handling of MTSES from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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